Ethyl 4-oxo-4-[4-(piperidinomethyl)phenyl]butyrate

• IUPAC Name: ethyl 4-oxo-4-[4-(piperidin-1-ylmethyl)phenyl]butanoate
• InChI: InChI=1S/C18H25NO3/c1-2-22-18(21)11-10-17(20)16-8-6-15(7-9-16)14-19-12-4-3-5-13-19/h6-9H,2-5,10-14H2,1H3
• InChI Key: WHRNLDCWDWJFGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)C1=CC=C(C=C1)CN2CCCCC2
• Molecular Formula: C18H25NO3
• DSSTOX Substance ID: DTXSID60642723
• Molecular Weight: 303.4 g/mol
• CAS RN: 898775-79-6

Description

Synthesis Analysis

The synthesis of Ethyl 4-oxo-4-[4-(piperidinomethyl)phenyl]butyrate is not directly described in the provided papers. However, similar compounds have been synthesized using various methods. For instance, the synthesis of a pyrazole derivative was achieved through a 3+2 annulation method, starting with ethyl acetoacetate and benzaldehyde via the Knoevenagel approach, followed by cyclocondensation with phenylhydrazine hydrochloride . Another synthesis involved the reaction of ethyl 2-(dimethylamino

Scientific Research Applications

Synthesis Techniques

• The synthesis of related compounds like ethyl 2-[4-(1-oxo-2-isoindolinyl) phenyl]butyrate has been explored using different starting materials, achieving yields of 77.4% (Wangze Song, 2001).
• Ethyl 2-oxo-4-phenylbutyrate has been studied for enantioselective hydrogenation, providing insights into reaction rates and kinetic models, with optical yields up to 60% (Tao Xia, Qilong Ren, Pingdong Wu, 2005).

Chemical Reactions and Applications

• Ethyl 3-oxo-4-(triphenylphosphoranylidene)butyrate reacts with other compounds to form new pyran compounds, expanding the range of synthetic possibilities (M. L. Gelmi, D. Pocar, 1992).
• Research has also been conducted on the synthesis of compounds like ethyl 2,4-dioxo-4-(4-oxo-1-phenyl-1,4-dihydo-5H-pyrazolo[3,4-d]pyrimidin-5-yl)butanoate, exploring its enzymatic activity and potential applications (Mohamed Abd, Gawaad Awas, 2008).

Intermediate Compounds in Medicinal Chemistry

• Ethyl (R)-2-hydroxy-4-phenylbutyrate, a derivative of the compound, serves as an intermediate in synthesizing angiotensin converting enzyme inhibitors (Li Li, 2003).
• Microorganisms have been used for the enantioselective reduction of ethyl 2-oxophenylbutyrate, leading to high enantiomeric excesses, crucial in the production of ACE inhibitors (Yongzheng Chen, Hui Lin, Xiao‐Ying Xu, Shiwen Xia, Li‐Xin Wang, 2008).

Structural and Characterization Studies

• The compound's derivatives have been characterized using techniques like X-ray powder diffraction, providing detailed structural information essential for further applications (Qing Wang, Zili Suo, Yong Zhang, Quan Hou, Hui Li, 2017).